Cas no 13501-95-6 (2,3,4,5-Tetra-O-acetyl-D-xylononitrile)

• Product Name: 2,3,4,5-Tetra-O-acetyl-D-xylononitrile
• CAS No: 13501-95-6
• MF: C₁₃H₁₇NO₈
• MW: 315.275984525681
• CID: 143977
• PubChem ID: 7037283
• Update Time: 2025-05-22

2,3,4,5-Tetra-O-acetyl-D-xylononitrile Chemical and Physical Properties

Names and Identifiers

• D-Xylononitrile,2,3,4,5-tetraacetate (9CI)
• (2,3,4-triacetyloxy-4-cyanobutyl) acetate
• 2,3,4,5-TETRA-O-ACETYL-D-XYLONITRILE
• 2,3,4,5-Tetra-O-acetyl-D-xylononitrile
• D-(+)-Xylose, aldononitrile, tetraacetate
• Xylononitrile, 2,3,4,5-tetraacetate, D-
• Nsc42415
• D-Xylononitrile, 2,3,4,5-tetraacetate
• 2-O,3-O,4-O,5-O-Tetra(acetyl)D-xylononitrile
• W-201128
• D-Xylononitrile,2,3,4,5-tetraacetate(9ci)
• [(2R,3R,4S)-2,3,4-triacetyloxy-4-cyanobutyl] acetate
• (1S,2R,3R)-1-cyanobutane-1,2,3,4-tetrayl tetraacetate
• 13501-95-6

• Inchi： 1S/C13H17NO8/c1-7(15)19-6-12(21-9(3)17)13(22-10(4)18)11(5-14)20-8(2)16/h11-13H,6H2,1-4H3/t11-,12+,13+/m0/s1
• InChI Key： YHTPKBYAZJOQCI-YNEHKIRRSA-N
• SMILES： O(C(C)=O)[C@H]([C@H](C#N)OC(C)=O)[C@@H](COC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 315.09541
• Monoisotopic Mass: 315.09541650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 492
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 128.99
• LogP: -0.13182

Additional information on 2,3,4,5-Tetra-O-acetyl-D-xylononitrile

2,3,4,5-Tetra-O-acetyl-D-xylononitrile: A Comprehensive Overview

The compound CAS No. 13501-95-6, commonly referred to as 2,3,4,5-Tetra-O-acetyl-D-xylononitrile, is a highly specialized organic molecule with significant applications in various fields of chemistry and biochemistry. This compound is a derivative of D-xylononitrile, characterized by the presence of four acetyl groups attached to the hydroxyl groups at positions 2, 3, 4, and 5. The acetylation process enhances the stability and reactivity of the molecule, making it a valuable intermediate in organic synthesis.

Recent studies have highlighted the importance of 2,3,4,5-Tetra-O-acetyl-D-xylononitrile in the development of advanced materials and pharmaceuticals. Its unique structure allows for precise control over molecular interactions, which is critical in designing drugs with high specificity and efficacy. Researchers have also explored its potential in creating biocompatible polymers and nanomaterials, further underscoring its versatility in modern chemical research.

The synthesis of CAS No. 13501-95-6 involves a multi-step process that requires meticulous control over reaction conditions to ensure high purity and yield. The acetylation steps are particularly sensitive and require the use of specific catalysts to achieve optimal results. This compound is often synthesized via nucleophilic acyl substitution reactions, where acetyl groups are introduced onto the hydroxyl functionalities of D-xylononitrile.

In terms of applications, 2,3,4,5-Tetra-O-acetyl-D-xylononitrile has found significant use in the preparation of complex carbohydrates and glycoconjugates. Its ability to act as a protective group during carbohydrate synthesis makes it an indispensable tool in glycobiology research. Additionally, this compound serves as a precursor for the development of novel antibiotics and antiviral agents, leveraging its structural complexity to target specific biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of CAS No. 13501-95-6 with unprecedented accuracy. These computational models have provided insights into its potential interactions with biological systems and its suitability for various chemical transformations. Such studies are pivotal in guiding experimental efforts and accelerating the discovery of new applications for this compound.

The demand for 2,3,4,5-Tetra-O-acetyl-D-xylononitrile has grown significantly due to its role in cutting-edge research projects across academia and industry. Its availability from reputable chemical suppliers ensures that researchers can access this critical reagent with confidence in its quality and consistency. As ongoing studies continue to uncover new potentials for this compound, it is poised to remain a cornerstone in the field of organic synthesis for years to come.